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Compound of Interest

2-(4-Bromophenoxy)tetrahydro-
Compound Name:
2H-pyran

Cat. No.: B1275125

Technical Guide: 2-(4-Bromophenoxy)oxane

An In-depth Analysis for Chemical Research and Development Professionals

This document provides a comprehensive technical overview of 2-(4-Bromophenoxy)oxane, a
key intermediate in organic synthesis. It covers the molecule's chemical structure,
physicochemical properties, a representative synthesis protocol, and standard analytical
methodologies for its characterization. This guide is intended for researchers, chemists, and
professionals involved in drug discovery and material science.

Chemical Identity and Structure

2-(4-Bromophenoxy)oxane, also widely known as 2-(4-Bromophenoxy)tetrahydro-2H-pyran,
is an organic compound classified as a halogenated ether. It incorporates a brominated phenyl
group attached via an ether linkage to an oxane (tetrahydropyran) ring. This structure makes it
a valuable building block, particularly for introducing a protected phenolic moiety in multi-step
syntheses.[1]

Caption: Chemical structure of 2-(4-Bromophenoxy)oxane.

Physicochemical Properties

The compound is typically a white crystalline powder or solid at room temperature.[2] Its key
properties are summarized in the table below.
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Property Value Reference(s)
IUPAC Name 2-(4-bromophenoxy)oxane [2][3]14]
2-(4-
Synonyms Bromophenoxy)tetrahydro-2H- (]
pyran, 4-Bromophenyl THP
ether
CAS Number 36603-49-3 [1][2][3][6]
Molecular Formula C11H13BrO:2 [1112][3][6]
Molecular Weight 257.12 g/mol [3]
Appearance White crystals or powder [2]
Melting Point 53-59 °C [2][5]
Boiling Point 109 °C at 0.26 Torr [5]
Density 1.4 +0.1 g/cm3 [5]
Solubility Slightly soluble in water [1][5]
Topological Polar Surface Area  18.5 A2 [11[31[5]
XLogP3 34 [31[5]

Synthesis Protocol

2-(4-Bromophenoxy)oxane is commonly synthesized via the acid-catalyzed reaction of 4-

bromophenol with 3,4-dihydro-2H-pyran (DHP). This reaction forms a tetrahydropyranyl (THP)

ether, which is a common protecting group strategy for phenols and alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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